Cas no 1039916-10-3 (2-(2,2,3,3-tetrafluoropropoxy)acetonitrile)

2-(2,2,3,3-Tetrafluoropropoxy)acetonitrile is a fluorinated organic compound characterized by its tetrafluoropropoxy and nitrile functional groups. This structure imparts unique physicochemical properties, including enhanced chemical stability and resistance to degradation under harsh conditions. The presence of fluorine atoms contributes to its low polarizability and high electronegativity, making it suitable for applications in specialty solvents, intermediates in pharmaceutical synthesis, and advanced material development. Its reactivity as a nitrile derivative allows for further functionalization, enabling its use in the preparation of heterocyclic compounds and fluorinated polymers. The compound's balanced lipophilicity and solubility profile make it valuable in research and industrial processes requiring precise molecular tuning.

2-(2,2,3,3-tetrafluoropropoxy)acetonitrile structure

1039916-10-3 structure

Product Name:2-(2,2,3,3-tetrafluoropropoxy)acetonitrile

CAS No:1039916-10-3

MF:C₅H₅F₄NO

MW:171.092915296555

CID:4569162

PubChem ID:29004798

Update Time:2025-06-13

2-(2,2,3,3-tetrafluoropropoxy)acetonitrile Chemical and Physical Properties

Names and Identifiers

- Acetonitrile, 2-(2,2,3,3-tetrafluoropropoxy)-
- 2-(2,2,3,3-Tetrafluoropropoxy)acetonitrile
- 2-(2,2,3,3-tetrafluoropropoxy)acetonitrile
- Inchi： 1S/C5H5F4NO/c6-4(7)5(8,9)3-11-2-1-10/h4H,2-3H2
- InChI Key： MKJJYFFFKSGMIE-UHFFFAOYSA-N
- SMILES： C(#N)COCC(F)(F)C(F)F

2-(2,2,3,3-tetrafluoropropoxy)acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-177480-0.05g	2-(2,2,3,3-tetrafluoropropoxy)acetonitrile	1039916-10-3	95%	0.05g	$179.0	2023-09-20
Enamine	EN300-177480-0.1g	2-(2,2,3,3-tetrafluoropropoxy)acetonitrile	1039916-10-3	95%	0.1g	$268.0	2023-09-20
Enamine	EN300-177480-0.25g	2-(2,2,3,3-tetrafluoropropoxy)acetonitrile	1039916-10-3	95%	0.25g	$383.0	2023-09-20
Enamine	EN300-177480-0.5g	2-(2,2,3,3-tetrafluoropropoxy)acetonitrile	1039916-10-3	95%	0.5g	$601.0	2023-09-20
Enamine	EN300-177480-1.0g	2-(2,2,3,3-tetrafluoropropoxy)acetonitrile	1039916-10-3	95%	1.0g	$770.0	2023-07-06
Enamine	EN300-177480-2.5g	2-(2,2,3,3-tetrafluoropropoxy)acetonitrile	1039916-10-3	95%	2.5g	$1509.0	2023-09-20
Enamine	EN300-177480-5.0g	2-(2,2,3,3-tetrafluoropropoxy)acetonitrile	1039916-10-3	95%	5.0g	$2235.0	2023-07-06
Enamine	EN300-177480-10.0g	2-(2,2,3,3-tetrafluoropropoxy)acetonitrile	1039916-10-3	95%	10.0g	$3315.0	2023-07-06
TRC	B586135-10mg	2-(2,2,3,3-Tetrafluoropropoxy)acetonitrile	1039916-10-3		10mg	$ 50.00	2022-06-07
TRC	B586135-50mg	2-(2,2,3,3-Tetrafluoropropoxy)acetonitrile	1039916-10-3		50mg	$ 185.00	2022-06-07

2-(2,2,3,3-tetrafluoropropoxy)acetonitrile Related Literature

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Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
2. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
3. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

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4. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

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5. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

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Related Categories

Additional information on 2-(2,2,3,3-tetrafluoropropoxy)acetonitrile

Comprehensive Overview of 2-(2,2,3,3-Tetrafluoropropoxy)acetonitrile (CAS No. 1039916-10-3): Properties, Applications, and Industry Trends

2-(2,2,3,3-Tetrafluoropropoxy)acetonitrile (CAS No. 1039916-10-3) is a fluorinated organic compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. As a fluorinated acetonitrile derivative, this compound is widely utilized in pharmaceuticals, agrochemicals, and advanced material synthesis. Its molecular structure, featuring a tetrafluoropropoxy group, imparts exceptional stability and reactivity, making it a valuable intermediate in organic synthesis.

The growing demand for high-performance fluorinated compounds in the chemical industry has positioned 2-(2,2,3,3-tetrafluoropropoxy)acetonitrile as a critical building block for innovative formulations. Researchers and manufacturers are increasingly exploring its potential in green chemistry and sustainable synthesis, aligning with global trends toward eco-friendly production methods. This compound’s compatibility with catalytic processes and low environmental impact further enhances its appeal.

One of the most searched questions regarding CAS No. 1039916-10-3 revolves around its synthetic pathways and industrial-scale production. Recent advancements in flow chemistry and continuous manufacturing have optimized the synthesis of this compound, reducing waste and improving yield. Additionally, its role in pharmaceutical intermediates has been highlighted in studies focusing on drug discovery and biologically active molecules.

In the context of material science, 2-(2,2,3,3-tetrafluoropropoxy)acetonitrile is gaining traction for its ability to modify surface properties in polymers and coatings. Its incorporation into fluorinated polymers enhances durability, chemical resistance, and thermal stability, addressing key challenges in industries such as automotive, electronics, and aerospace. These applications are frequently discussed in forums and publications, reflecting the compound’s relevance in cutting-edge technologies.

From an analytical perspective, the spectroscopic characterization of 2-(2,2,3,3-tetrafluoropropoxy)acetonitrile is a topic of interest for chemists and quality control professionals. Techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis are commonly employed to ensure purity and consistency, particularly for high-value applications. The compound’s stability under various conditions is another frequently researched aspect, with studies confirming its robustness in diverse environments.

As the chemical industry shifts toward specialty chemicals and custom synthesis, CAS No. 1039916-10-3 exemplifies the innovation driving this transition. Its adaptability to tailor-made solutions and niche applications makes it a standout choice for researchers and formulators. With ongoing developments in fluorine chemistry and process optimization, the future prospects for this compound are exceptionally promising.

In summary, 2-(2,2,3,3-tetrafluoropropoxy)acetonitrile (CAS No. 1039916-10-3) represents a pivotal advancement in fluorinated chemistry, bridging the gap between academic research and industrial applications. Its multifaceted utility, combined with the industry’s focus on sustainability and efficiency, ensures its continued prominence in the global chemical landscape.